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Application of Sodium Biselenite in Microbiology for
Salmonella Enrichment
Introduction
Sodium biselenite is a key selective agent used in microbiological enrichment media for the

isolation of Salmonella species from various clinical, food, and environmental samples.[1][2][3]

Its primary application is in the formulation of Selenite Broth, which capitalizes on the

differential toxicity of selenite to suppress the growth of commensal Gram-positive and many

Gram-negative bacteria, such as coliforms, while allowing Salmonella to proliferate.[1][4] This

selective enrichment is crucial for enhancing the recovery of Salmonella when it is present in

low numbers relative to the background microflora.[5][6] This document provides detailed

application notes and protocols for the use of sodium biselenite in Salmonella enrichment for

researchers, scientists, and drug development professionals.

Principle of Selective Enrichment
The selective action of sodium biselenite is attributed to its ability to inhibit a wide range of

bacterial species. While the precise mechanism is not fully elucidated, it is suggested that

selenite reacts with sulfhydryl groups in critical cellular components of microorganisms.[3]

Salmonella are generally more resistant to the inhibitory effects of selenite compared to other

enteric bacteria like E. coli. The formulation of Selenite Broth, particularly Selenite F Broth,

includes lactose and a phosphate buffer.[1][2] The fermentation of lactose by non-Salmonella

organisms leads to acid production, which, in conjunction with the phosphate buffer, helps
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maintain a neutral pH.[1][2] An increase in pH would otherwise reduce the toxicity of selenite,

allowing for the overgrowth of competing bacteria.[1][2]

Application Notes
Sodium biselenite-containing media, such as Selenite Broth, are widely employed for the

selective enrichment of Salmonella from diverse sources including feces, urine, water, and food

products.[1][3] It is particularly useful in clinical diagnostics for isolating Salmonella from stool

samples of patients suspected of having salmonellosis, as well as for detecting carrier states

where the pathogen numbers are low.[3][5] While highly effective for Salmonella, some species

of Shigella can also be recovered using this medium.[2] It is important to note that the inhibitory

effect of selenite is temporary and diminishes after 6-12 hours of incubation; therefore,

subculturing onto a selective agar plate should not be delayed beyond 24 hours to prevent the

overgrowth of competing organisms.[1][7] For the examination of meat products, incubating the

broth at a higher temperature of 43°C for 16 to 18 hours can enhance its selectivity for

Salmonella.[6]

Data Presentation
Table 1: Composition of Selenite F Broth
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Component Concentration (g/L) Purpose

Casein Enzymic Hydrolysate 5.0

Provides essential nutrients

such as nitrogen, carbon,

vitamins, and amino acids.[1]

[4]

Lactose 4.0

A fermentable carbohydrate

source that helps maintain a

neutral pH through acid

production.[1][4]

Sodium Phosphate 10.0

Acts as a buffer to maintain a

stable pH and reduces the

toxicity of selenite.[1][4]

Sodium Hydrogen Selenite 4.0

The selective agent that

inhibits the growth of Gram-

positive and many Gram-

negative bacteria.[1][4]

Final pH 7.1 ± 0.2 at 25°C
Optimal pH for the selective

action of the medium.[1]

Table 2: Comparative Performance of Enrichment Broths
for Salmonella Isolation from Clinical Fecal Specimens

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://microbenotes.com/selenite-f-broth/
https://www.liofilchem.net/login/pd/ifu/26110P_IFU.pdf
https://microbenotes.com/selenite-f-broth/
https://www.liofilchem.net/login/pd/ifu/26110P_IFU.pdf
https://microbenotes.com/selenite-f-broth/
https://www.liofilchem.net/login/pd/ifu/26110P_IFU.pdf
https://microbenotes.com/selenite-f-broth/
https://www.liofilchem.net/login/pd/ifu/26110P_IFU.pdf
https://microbenotes.com/selenite-f-broth/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261200?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enrichment
Method

Number of
Specimens
Analyzed

Salmonella
spp. Isolated
(No.)

Salmonella
spp. Isolated
(%)

Reference

Direct Plating

onto XLD Agar
94 0 0 [8]

Gram-Negative

(GN) Broth - XLD

Agar

94 4 4.3 [8]

GN Broth +

Sodium Selenite

- XLD Agar

94 6 6.4 [8]

Selenite Brilliant

Green Sulfa

(SBG) Broth -

XLD Agar

94 11 11.7 [8]

Experimental Protocols
Preparation of Selenite F Broth

Dissolution: Suspend 23 grams of Selenite F Broth powder in 1 liter of distilled or deionized

water. If using individual components, dissolve 4 grams of sodium biselenite in water first,

then add the remaining 19 grams of the base powder.[1][3]

Heating: Gently heat the solution while mixing until it is completely dissolved. Bring it to a

boil, but avoid prolonged boiling.[1][9]

Dispensing: Dispense the medium into sterile test tubes to a depth of at least 5 cm.[1][2]

Sterilization: Sterilize the prepared medium in a boiling water bath or by using free-flowing

steam for 10 minutes. DO NOT AUTOCLAVE, as excessive heat is detrimental to the

medium's performance.[1][3][6]

Storage: After cooling to room temperature, the broth is ready for use. Store the prepared

medium at 2-8°C away from light.[3][4]
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Salmonella Enrichment Protocol
Inoculation:

For fecal specimens, add 1-2 grams of the sample to 10-15 ml of Selenite F Broth and

emulsify.[3][6]

For urine samples, add 5-7.5 ml of urine to an equal volume of the broth and mix well.[6]

For other samples, a 10-15% (v/v or w/v) inoculum is generally recommended.[3]

Incubation: Incubate the inoculated broth aerobically at 35-37°C for 12-24 hours.[3][4] For

meat samples, incubation at 43°C for 16-18 hours can be used to increase selectivity.[6]

Subculturing: After the incubation period, subculture a loopful of the broth from the upper

third of the tube onto selective and differential agar plates, such as Xylose Lysine

Deoxycholate (XLD) Agar, Hektoen Enteric (HE) Agar, or Bismuth Sulfite Agar.[4][10]

Incubation of Plates: Incubate the plates at 35-37°C for 18-24 hours.[3]

Identification: Examine the plates for characteristic Salmonella colonies (e.g., black colonies

on Bismuth Sulfite Agar, red colonies with black centers on XLD Agar).[3]

Confirmation: Perform further biochemical and serological tests to confirm the identity of the

suspected colonies.[4]
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Caption: Experimental workflow for Salmonella enrichment using Selenite F Broth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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